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Compound of Interest

1-Hydroxy-1-
Compound Name:
cyclopropanecarboxylic acid

Cat. No.: B023762

Application Notes and Protocols for 1-Hydroxy-
1-cyclopropanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-Hydroxy-1-
cyclopropanecarboxylic acid (CAS No. 17994-25-1). Adherence to these guidelines is crucial
to ensure personnel safety and maintain the integrity of the compound.

Compound Identification and Properties

1.1. Chemical Identity
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Parameter Value

IUPAC Name 1-hydroxycyclopropane-1-carboxylic acid
Synonyms 1-Carboxy-1-hydroxycyclopropane

CAS Number 17994-25-1

Molecular Formula C4H603

Molecular Weight 102.09 g/mol

Structure OC(=0)C1(0)CcC1

1.2. Physical and Chemical Properties

Property Value
Appearance Beige fine crystalline powder
Melting Point 108-110 °C
Boiling Point 276.57 °C (Predicted)
Density 1.676 g/cm3 (Predicted)
pKa 3.94 £ 0.20 (Predicted)
- Slightly soluble in Chloroform/DMSO, Ethyl
Solubility
Acetate, and Methanol.
Thermal decomposition can lead to the release
Decomposition of irritating gases and vapors, including carbon

monoxide and carbon dioxide.

Hazard Identification and Safety Precautions

2.1. GHS Hazard Classification

o Skin Irritation: Category 2

o Eye Irritation: Category 2A
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o Specific target organ toxicity — single exposure (Respiratory tract irritation): Category 3

2.2. Personal Protective Equipment (PPE)

A comprehensive list of required personal protective equipment is provided below.

Equipment Specification
Eye/Face Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

_ _ Laboratory coat, long pants, and closed-toe
Skin and Body Protection H
shoes.

A NIOSH-approved N95 dust mask or higher-
Respiratory Protection level respirator should be used when handling

the powder outside of a fume hood.

2.3. Safe Handling Procedures

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust. Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the compound is handled.

Storage Procedures

Keep the container tightly closed.

Store in a cool, dry, and well-ventilated place.

Keep in a dark place, as the compound may be light-sensitive.

Store away from incompatible materials, such as strong oxidizing agents.
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Experimental Protocols

4.1. Protocol for Handling and Dispensing Solid 1-Hydroxy-1-cyclopropanecarboxylic Acid
e Preparation:
o Ensure the work area (chemical fume hood) is clean and uncluttered.

o Assemble all necessary equipment: chemical-resistant gloves, safety goggles, lab coat,
and a NIOSH-approved respirator.

o Have a calibrated balance ready inside the fume hood.
o Dispensing:

o Carefully open the container of 1-Hydroxy-1-cyclopropanecarboxylic acid inside the
fume hood.

o Use a clean spatula to weigh the desired amount of the solid onto a weighing paper or into
a suitable container.

o Avoid creating dust. If dust is generated, ensure the fume hood is functioning correctly to
contain it.

o Post-Dispensing:
o Securely close the container of the stock compound.

o Clean any residual powder from the spatula and the balance with a dry wipe, followed by a
wipe lightly dampened with a suitable solvent (e.g., ethanol), and dispose of the wipes in a
designated chemical waste container.

o Wash hands thoroughly after completing the task.
4.2. Emergency Procedures

4.2.1. Spill Response Protocol
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¢ Immediate Actions:

o Alert personnel in the immediate area of the spill.

o Evacuate the area if the spill is large or if there is a significant amount of dust in the air.

o Ensure proper ventilation to disperse any airborne dust.

e Containment and Cleanup:

o

Wear appropriate PPE, including respiratory protection.

[¢]

Cover the spill with a dry, inert absorbent material such as sand or vermiculite.

[¢]

Carefully sweep the absorbed material into a designated chemical waste container. Avoid
generating dust.

[¢]

Clean the spill area with a damp cloth and dispose of it in the chemical waste container.

e Decontamination:

o Wash the spill area with soap and water.

o Properly dispose of all contaminated materials as hazardous waste.

4.2.2. First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

In case of contact, immediately flush skin with
) plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes. Get

medical attention.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Get medical
attention.

Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

4.2.3. Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides.

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1-Hydroxy-1-cyclopropanecarboxylic acid.
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 To cite this document: BenchChem. [safe handling and storage procedures for 1-Hydroxy-1-
cyclopropanecarboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023762#safe-handling-and-storage-procedures-for-1-
hydroxy-1-cyclopropanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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